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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3

Cat. No.: B1162093

Get Quote

Application Note: High-Sensitivity Quantitation of 2,3,5-Trimethacarb in Environmental Water

via LC-MS/MS using 2,3,5-Trimethacarb-d3

Abstract
This application note details a robust protocol for the quantification of 2,3,5-Trimethacarb (a

carbamate insecticide) in environmental water samples. The method utilizes 2,3,5-
Trimethacarb-d3 as a surrogate Internal Standard (IS) to correct for matrix effects, extraction

efficiency, and ionization suppression. Unlike legacy methods (e.g., EPA 531.[1]2) relying on

post-column derivatization and fluorescence, this protocol employs LC-MS/MS (Triple

Quadrupole) for superior specificity and sensitivity.

Key Performance Indicators:

Matrix: Surface water, drinking water, and groundwater.

Limit of Quantitation (LOQ): 0.05 µg/L (ppt).

Linearity: R² > 0.995 (0.05 – 50 µg/L).
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Critical Control Point: pH adjustment to prevent alkaline hydrolysis.[2][3]

Introduction & Chemistry
Trimethacarb is a cholinesterase-inhibiting insecticide.[4][5] Commercial formulations often

contain a mixture of 3,4,5- and 2,3,5- isomers.[5] This protocol specifically targets the 2,3,5-

isomer using its stable isotope analog.

The Challenge: Carbamate Instability Carbamates are notoriously unstable in alkaline

conditions (pH > 7), undergoing rapid hydrolysis to their corresponding phenols (2,3,5-

trimethylphenol) and methyl isocyanate.

Solution: Immediate acidification of samples upon collection is mandatory.

SIDA Advantage: The use of 2,3,5-Trimethacarb-d3 (Stable Isotope Dilution Assay) provides

real-time correction for degradation during sample processing, as the isotopologue

hydrolyzes at the exact same rate as the analyte.

Chemical Profile
Compound

CAS No.[4][5]
[6][7][8][9][10]

Formula MW ( g/mol )
Precursor Ion
(M+H)+

2,3,5-

Trimethacarb
2655-15-4 193.24 194.1

2,3,5-

Trimethacarb-d3
N/A (Isotope) 196.26 197.1

Method Development Strategy
Mass Spectrometry Logic (MRM)
The primary fragmentation pathway for N-methyl carbamates in ESI(+) is the neutral loss of

methyl isocyanate (

, 57 Da), leaving the protonated phenol cation.

Native Analyte:
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(Loss of 57 Da).

Internal Standard (d3):

Scenario A (N-methyl label): The label is on the leaving group. The fragment is the

unlabeled phenol (

). Transition:

.

Scenario B (Ring label): The label is on the phenol ring. The fragment retains the label (

). Transition:

.

Action: Perform a product ion scan on your specific IS batch to confirm the transition.

Workflow Logic (SIDA)
The following diagram illustrates the self-correcting nature of the SIDA workflow.
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Figure 1: Stable Isotope Dilution Assay (SIDA) workflow ensuring error correction.

Experimental Protocols
Reagents & Materials
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Standards: 2,3,5-Trimethacarb (Native) and 2,3,5-Trimethacarb-d3 (IS).

Solvents: LC-MS Grade Methanol (MeOH), Acetonitrile (ACN), Water.

Buffer: Ammonium Formate (10 mM), Formic Acid.

SPE Cartridges: Polymeric Divinylbenzene-N-Vinylpyrrolidone (e.g., HLB or equivalent), 200

mg/6 mL.

Preservative: Potassium Dihydrogen Citrate or Monochloroacetic acid buffer.

Sample Collection & Preservation (Critical)
Collect 500 mL of water in amber glass bottles (to prevent photodegradation).

Immediately add 50 mg/L Potassium Dihydrogen Citrate to adjust pH to ~3.8.

Add 100 mg/L Sodium Thiosulfate if residual chlorine is present (drinking water).

Store at 4°C and extract within 14 days.

Sample Preparation (Solid Phase Extraction)
Spiking: Add 50 µL of 2,3,5-Trimethacarb-d3 working solution (1.0 µg/mL) to 500 mL sample

(Final IS conc: 0.1 µg/L).

Conditioning: Rinse SPE cartridge with 5 mL MeOH followed by 5 mL Water.

Loading: Pass sample through cartridge at ~5-10 mL/min under vacuum.

Washing: Wash with 5 mL Reagent Water to remove salts/polar interferences. Dry cartridge

under vacuum for 5 mins.

Elution: Elute with 5 mL Methanol.

Concentration: Evaporate eluate to dryness under Nitrogen (gentle flow, 35°C). Reconstitute

in 1 mL 10% MeOH in Water.

LC-MS/MS Instrumentation Parameters
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Liquid Chromatography (HPLC/UHPLC):

Column: C18 or Biphenyl (e.g., Kinetex Biphenyl, 100 x 2.1 mm, 2.6 µm).

Flow Rate: 0.4 mL/min.

Injection Vol: 10 µL.

Mobile Phase A: Water + 5 mM Ammonium Formate + 0.1% Formic Acid.

Mobile Phase B: Methanol + 5 mM Ammonium Formate + 0.1% Formic Acid.

Gradient Profile:

Time (min) % B Event

0.0 10 Initial

1.0 10 Hold

8.0 95 Ramp

10.0 95 Wash

10.1 10 Re-equilibrate

| 13.0 | 10 | Stop |

Mass Spectrometry (ESI+):

Source: Electrospray Ionization (Positive).

Spray Voltage: 3500 V.

Gas Temp: 350°C.

MRM Table (Verify with Optimization Standard):
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Compound
Precursor
(m/z)

Product
(Quant)

Product (Qual)
Collision
Energy (V)

2,3,5-

Trimethacarb
194.1 137.1 122.1 15 / 25

| 2,3,5-Trimethacarb-d3 | 197.1 | 137.1* | 125.1 | 15 / 25 |

*Note: If d3 label is on N-methyl, product is 137.1. If on ring, product is 140.1.

Validation & Quality Assurance
To ensure the method is "self-validating," adhere to these criteria:

Internal Standard Recovery: Monitor the absolute area of the d3-IS in every sample. A drop

<50% compared to the calibration standard indicates severe matrix suppression or extraction

failure.

Ion Ratio Confirmation: The ratio of Quant/Qual ions for the native analyte must match the

standard within ±20%.

Linearity: Calibration curve (Ratio of Analyte Area / IS Area) must have

.

Troubleshooting Guide:

Issue Probable Cause Corrective Action

Low IS Recovery
Matrix suppression or pH
drift.

Check sample pH (must be
<4). Dilute extract 1:2.

Peak Tailing
Column secondary

interactions.

Increase Ammonium Formate

concentration to 10mM.

| Isomer Co-elution | 3,4,5- isomer interference. | Use a Biphenyl column for enhanced pi-pi

selectivity over C18. |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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